Cephems

Cephalosporins, commonly known as cephems, are a class of β-lactam antibiotics that have been widely used in the medical field for their broad-spectrum antimicrobial properties. Cephems share structural similarities with penicillins but possess enhanced stability against various bacterial enzymes such as penicillinases. They exhibit potent antibacterial activities against Gram-positive and Gram-negative bacteria, making them effective in treating a wide range of infections including urinary tract infections, respiratory infections, and skin and soft tissue infections. Cephems are divided into several generations based on their antimicrobial activity and resistance profiles: - First-generation cephems (e.g., cephalothin) are primarily used for mild to moderate infections. - Second-generation cephems (e.g., cefoxitin) offer broader coverage, including some Gram-negative bacteria. - Third-generation cephems (e.g., ceftazidime) have expanded their spectrum further, covering more resistant strains of Gram-negative bacteria. - Fourth-generation cephems (e.g., ceftaroline) provide even wider activity and are effective against certain methicillin-resistant Staphylococcus aureus (MRSA). These compounds are crucial in modern medicine due to their effectiveness in combating bacterial infections.